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  4. (4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-1-[3-(dimethylamino)propyl]-5-pyridin-4-ylpyrrolidine-2,3-dione
(4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-1-[3-(dimethylamino)propyl]-5-pyridin-4-ylpyrrolidine-2,3-dione (4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-1-[3-(dimethylamino)propyl]-5-pyridin-4-ylpyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.: 500277-48-5
VCID: VC0383851
InChI: InChI=1S/C26H33N3O4/c1-5-6-16-33-21-9-8-20(17-18(21)2)24(30)22-23(19-10-12-27-13-11-19)29(26(32)25(22)31)15-7-14-28(3)4/h8-13,17,23,30H,5-7,14-16H2,1-4H3/b24-22+
SMILES: CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC=NC=C3)[O-])C
Molecular Formula: C26H33N3O4
Molecular Weight: 451.6g/mol

(4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-1-[3-(dimethylamino)propyl]-5-pyridin-4-ylpyrrolidine-2,3-dione

CAS No.: 500277-48-5

Main Products

VCID: VC0383851

Molecular Formula: C26H33N3O4

Molecular Weight: 451.6g/mol

(4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-1-[3-(dimethylamino)propyl]-5-pyridin-4-ylpyrrolidine-2,3-dione - 500277-48-5

CAS No. 500277-48-5
Product Name (4E)-4-[(4-Butoxy-3-methylphenyl)-hydroxymethylidene]-1-[3-(dimethylamino)propyl]-5-pyridin-4-ylpyrrolidine-2,3-dione
Molecular Formula C26H33N3O4
Molecular Weight 451.6g/mol
IUPAC Name (E)-(4-butoxy-3-methylphenyl)-[1-[3-(dimethylazaniumyl)propyl]-4,5-dioxo-2-pyridin-4-ylpyrrolidin-3-ylidene]methanolate
Standard InChI InChI=1S/C26H33N3O4/c1-5-6-16-33-21-9-8-20(17-18(21)2)24(30)22-23(19-10-12-27-13-11-19)29(26(32)25(22)31)15-7-14-28(3)4/h8-13,17,23,30H,5-7,14-16H2,1-4H3/b24-22+
Standard InChIKey JRMKGPJUKOYSJB-ZNTNEXAZSA-N
Isomeric SMILES CCCCOC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC=NC=C3)/[O-])C
SMILES CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC=NC=C3)[O-])C
Canonical SMILES CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC=NC=C3)[O-])C
PubChem Compound 6185664
Last Modified Nov 11 2021
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